Cas no 32487-38-0 (Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI))

Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI) structure
32487-38-0 structure
Product Name:Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI)
CAS No:32487-38-0
MF:C17H18N5O6PS
MW:451.393482685089
CID:307089
PubChem ID:94432
Update Time:2025-04-19

Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,8-[(phenylmethyl)thio]-, cyclic 3',5'-(hydrogen phosphate) (9CI)
    • 32487-38-0
    • (4aR,6R,7R,7aS)-6-(6-amino-8-benzylsulfanylpurin-9-yl)-2-hydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
    • 8-Thio-benzyl cyclic amp
    • CHEMBL3142470
    • 6-[6-Amino-8-(benzylsulfanyl)-9H-purin-9-yl]-2,7-dihydroxytetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
    • 8-S-Benzyl cyclic amp
    • 8-((Phenylmethyl)thio)adenosine, cyclic 3',5'-(hydrogen phosphate)
    • DTXSID70954228
    • 8-Benzylthio-camp
    • Inchi: 1S/C17H18N5O6PS/c18-14-11-15(20-8-19-14)22(17(21-11)30-7-9-4-2-1-3-5-9)16-12(23)13-10(27-16)6-26-29(24,25)28-13/h1-5,8,10,12-13,16,23H,6-7H2,(H,24,25)(H2,18,19,20)/t10-,12-,13-,16-/m1/s1
    • InChI Key: XOQMHXSVDYQBOZ-XNIJJKJLSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@H]2[C@@H](COP(=O)(O)O2)O1)O

Computed Properties

  • Exact Mass: 451.07174
  • Monoisotopic Mass: 451.07154148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 180Ų

Experimental Properties

  • PSA: 154.84
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